Cas no 28808-26-6 ((R)-3-Hydroxy-1-methyl-piperidine)

(R)-3-Hydroxy-1-methyl-piperidine is a chiral piperidine derivative featuring a hydroxyl group at the 3-position and a methyl group at the 1-position. This compound is of interest in pharmaceutical and fine chemical synthesis due to its stereospecific structure, which can serve as a key intermediate in the preparation of biologically active molecules. The (R)-enantiomer offers distinct advantages in asymmetric synthesis, enabling precise control over stereochemistry in the development of enantiomerically pure compounds. Its stability and well-defined configuration make it a valuable building block for medicinal chemistry applications, particularly in the design of chiral ligands, catalysts, and active pharmaceutical ingredients (APIs).
(R)-3-Hydroxy-1-methyl-piperidine structure
28808-26-6 structure
Product Name:(R)-3-Hydroxy-1-methyl-piperidine
CAS No:28808-26-6
MF:C6H13NO
MW:115.173521757126
MDL:MFCD13181559
CID:1110384
PubChem ID:6994421
Update Time:2025-10-31

(R)-3-Hydroxy-1-methyl-piperidine Chemical and Physical Properties

Names and Identifiers

    • (3R)-1-methyl-3-Piperidinol
    • (3R)-1-methylpiperidin-3-ol
    • (R)-1-Methyl-piperidin-3-ol
    • (R)-1-Methylpiperidin-3-ol
    • (R)-3-Hydroxy-1-methyl-piperidine
    • AM100623
    • AKOS017343494
    • (R)-3-Hydroxy-1-methylpiperidine
    • SCHEMBL685385
    • MFCD13181559
    • DTXSID80426385
    • 3-Piperidinol, 1-methyl-, (3R)-
    • DB-300013
    • 28808-26-6
    • CS-0053340
    • UKANCZCEGQDKGF-ZCFIWIBFSA-N
    • AS-33494
    • (R)-1-methyl-piperidine-3-ol
    • MDL: MFCD13181559
    • Inchi: 1S/C6H13NO/c1-7-4-2-3-6(8)5-7/h6,8H,2-5H2,1H3/t6-/m1/s1
    • InChI Key: UKANCZCEGQDKGF-ZCFIWIBFSA-N
    • SMILES: O[C@H]1CN(C)CCC1

Computed Properties

  • Exact Mass: 115.09979
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47

(R)-3-Hydroxy-1-methyl-piperidine Pricemore >>

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abcr
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